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3BETA-BENZOYLOXY-18BETA(H)-OLEAN-12-ONE 3BETA-BENZOYLOXY-18BETA(H)-OLEAN-12-ONE
Brand Name: Vulcanchem
CAS No.: 106386-89-4
VCID: VC0018658
InChI: InChI=1S/C37H54O3/c1-32(2)18-19-34(5)20-21-37(8)30(25(34)23-32)26(38)22-28-35(6)16-15-29(40-31(39)24-12-10-9-11-13-24)33(3,4)27(35)14-17-36(28,37)7/h9-13,25,27-30H,14-23H2,1-8H3/t25-,27-,28+,29-,30-,34+,35-,36+,37+/m0/s1
SMILES: CC1(CCC2(CCC3(C(C2C1)C(=O)CC4C3(CCC5C4(CCC(C5(C)C)OC(=O)C6=CC=CC=C6)C)C)C)C)C
Molecular Formula: C37H54O3
Molecular Weight: 546.836

3BETA-BENZOYLOXY-18BETA(H)-OLEAN-12-ONE

CAS No.: 106386-89-4

Main Products

VCID: VC0018658

Molecular Formula: C37H54O3

Molecular Weight: 546.836

3BETA-BENZOYLOXY-18BETA(H)-OLEAN-12-ONE - 106386-89-4

CAS No. 106386-89-4
Product Name 3BETA-BENZOYLOXY-18BETA(H)-OLEAN-12-ONE
Molecular Formula C37H54O3
Molecular Weight 546.836
IUPAC Name [(3S,4aR,6aR,6aR,6bR,8aR,12aS,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-13-oxo-2,3,4a,5,6,6a,7,8,9,10,12,12a,14,14a-tetradecahydro-1H-picen-3-yl] benzoate
Standard InChI InChI=1S/C37H54O3/c1-32(2)18-19-34(5)20-21-37(8)30(25(34)23-32)26(38)22-28-35(6)16-15-29(40-31(39)24-12-10-9-11-13-24)33(3,4)27(35)14-17-36(28,37)7/h9-13,25,27-30H,14-23H2,1-8H3/t25-,27-,28+,29-,30-,34+,35-,36+,37+/m0/s1
Standard InChIKey CYBDTUBDIUEUST-JSNWOCTOSA-N
SMILES CC1(CCC2(CCC3(C(C2C1)C(=O)CC4C3(CCC5C4(CCC(C5(C)C)OC(=O)C6=CC=CC=C6)C)C)C)C)C
Synonyms 3BETA-BENZOYLOXY-18BETA(H)-OLEAN-12-ONE
PubChem Compound 102602432
Last Modified Nov 11 2021
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